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Compound of Interest

Compound Name:
Capramide, 2,6-diamino-n-

hexadecyl-

Cat. No.: B1675725 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemicals like 2,6-diamino-n-hexadecyl-capramide are paramount for

ensuring laboratory safety and environmental protection. This guide provides a comprehensive

overview of the recommended disposal procedures, emphasizing safety and regulatory

compliance.

Hazard Profile and Safety Summary
2,6-diamino-n-hexadecyl-capramide is a chemical that poses several hazards. It is harmful if

swallowed or in contact with skin, can cause severe skin burns and eye damage, and may lead

to respiratory irritation.[1] Additionally, it is harmful to aquatic life, necessitating careful disposal

to prevent environmental contamination.[1]

Hazard Statement Classification

H302 + H312: Harmful if swallowed or in contact

with skin
Acute Toxicity (Oral, Dermal) - Category 4

H314: Causes severe skin burns and eye

damage

Skin Corrosion - Category 1B, Serious Eye

Damage - Category 1

H335: May cause respiratory irritation
Specific target organ toxicity - single exposure -

Category 3

H402: Harmful to aquatic life Acute aquatic hazard - Category 3
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Table 1: GHS Hazard Classifications for Structurally Similar Compounds

Personal Protective Equipment (PPE)
Before handling or disposing of 2,6-diamino-n-hexadecyl-capramide, it is crucial to be outfitted

with the appropriate personal protective equipment.

Equipment Type Specification

Eye/Face Protection Chemical safety goggles and/or face shield.

Skin Protection Chemical-resistant gloves (e.g., nitrile), lab coat.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If dust is generated, a

NIOSH-approved respirator is required.

Table 2: Required Personal Protective Equipment

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of 2,6-diamino-n-

hexadecyl-capramide.

Containment of Spills: In the event of a spill, it is important to cover drains to prevent

environmental release. The spilled material should be collected, bound, and pumped off. Dry

material can be taken up, being careful to avoid the generation of dust.[1]

Waste Collection:

Place the waste material into a suitable, clearly labeled, and tightly closed container for

disposal.

Do not mix with other waste materials unless explicitly instructed to do so by your

institution's environmental health and safety (EHS) office.

Storage Pending Disposal:
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Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents, strong acids, acid anhydrides, and acid

chlorides.[2]

Final Disposal:

Disposal of this chemical must be in accordance with all applicable federal, state, and

local environmental regulations.

Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Do not attempt to dispose of this chemical down the drain or in regular trash.

Emergency Procedures
In case of accidental exposure, follow these first aid measures immediately:

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[3]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Ingestion
Do NOT induce vomiting. Wash mouth out with

water. Seek immediate medical attention.[2][3]

Table 3: Emergency First Aid Procedures

Visualizing the Disposal Workflow
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To further clarify the disposal process, the following diagrams illustrate the key decision points

and procedural flow.

Caption: Workflow for the safe disposal of 2,6-diamino-n-hexadecyl-capramide.

Caption: Decision-making process for accidental exposure to 2,6-diamino-n-hexadecyl-

capramide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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